N-(4-(N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)sulfamoyl)-3-methylphenyl)acetamide
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Description
N-(4-(N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)sulfamoyl)-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research has explored the synthesis of novel heterocyclic compounds incorporating sulfamoyl moiety, aimed at developing antimicrobial agents. These compounds have shown promising results in in vitro antibacterial and antifungal activities, indicating their potential in medical and pharmaceutical applications (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Chemoselective Acetylation
The compound has been involved in studies related to chemoselective acetylation, which is crucial for the synthesis of antimalarial drugs. This research has implications for improving the efficiency of drug synthesis processes (Magadum & Yadav, 2018).
Cyclization Studies
Cyclization of ortho-cyclopropylphenylacetamides and benzamides has been investigated to understand their chemical behavior under electron impact, providing insights into organic synthesis and reaction mechanisms (Lebedev et al., 1998).
Sulfamoylation of Hydroxyl Groups
Efficient methods for sulfamoylation of hydroxyl groups have been developed, highlighting advancements in chemical synthesis techniques. These methods offer improved yields and applicability to a wide range of hydroxyl-containing compounds (Okada, Iwashita, & Koizumi, 2000).
Antimicrobial Activity of Azo Complexes
Studies on the preparation, characterization, and antimicrobial activity of new azo complexes derived from N-(4-hydroxyphenyl)acetamide indicate the potential of these complexes in developing new antimicrobial agents (Fahad, 2017).
Properties
IUPAC Name |
N-[4-[(2-cyclopropyl-2-hydroxy-2-phenylethyl)sulfamoyl]-3-methylphenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-14-12-18(22-15(2)23)10-11-19(14)27(25,26)21-13-20(24,17-8-9-17)16-6-4-3-5-7-16/h3-7,10-12,17,21,24H,8-9,13H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBUSFGQURJCUDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NCC(C2CC2)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.